Cas no 152275-68-8 (Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-)

Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)- structure
152275-68-8 structure
Product Name:Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-
CAS No:152275-68-8
MF:C11H11N3O4
MW:249.222742319107
CID:144331
Update Time:2024-01-25

Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-
    • 1-(2,3-Dicarboxypropyl)benzotriazole
    • BT 250
    • Butanedioicacid, (1H-benzotriazol-1-ylmethyl)- (9CI)
    • Butanedioic acid, 2-(1H-benzotriazol-1-ylmethyl)-
    • Inchi: 1S/C11H11N3O4/c15-10(16)5-7(11(17)18)6-14-9-4-2-1-3-8(9)12-13-14/h1-4,7H,5-6H2,(H,15,16)(H,17,18)
    • InChI Key: RCTDIZASAFCTSA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CN1C2=CC=CC=C2N=N1)CC(O)=O

Computed Properties

  • Exact Mass: 249.07503

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 488.0±35.0 °C(Predicted)
  • PSA: 105.31
  • pka: 4.01±0.23(Predicted)
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